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Compound of Interest

Compound Name: Vitamin K1-d3

Cat. No.: B15556376

An In-depth Technical Guide to Vitamin K1-d3: Chemical Structure, Properties, and Analytical
Methodologies

Introduction

Vitamin K1, also known as phylloquinone, is a fat-soluble vitamin essential for human health,
playing a critical role in blood coagulation and bone metabolism.[1][2] Vitamin K1-d3 is a
deuterated form of Vitamin K1, where three hydrogen atoms on the methyl group of the
naphthoquinone ring have been replaced with deuterium. This isotopic labeling makes Vitamin
K1-d3 an invaluable tool in metabolic research, pharmacokinetic studies, and as an internal
standard for quantitative analysis, allowing for precise differentiation and quantification of
endogenous versus exogenously administered Vitamin K1.[3] This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, biological
significance, and analytical protocols for Vitamin K1-d3, tailored for researchers and drug
development professionals.

Chemical Structure and Identification

Vitamin K1-d3 shares the core structure of Vitamin K1: a 2-methyl-1,4-naphthoquinone ring
with a phytyl tail at the 3-position. The key difference is the trideuterated methyl group at the 2-
position.[3]

o |[UPAC Name: 2-(trideuteriomethyl)-3-[(2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-
yllnaphthalene-1,4-dione

e Synonyms: Phylloquinone-d3, Phytomenadione-d3[3]
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e CAS Number: 5172-17-8

e Chemical Formula: C31H43D302

The presence of the deuterium atoms provides a distinct mass signature, which is fundamental

to its application in mass spectrometry-based analytical methods.

Physicochemical and Spectroscopic Properties

The physicochemical properties of Vitamin K1-d3 are nearly identical to those of its non-

deuterated counterpart, Vitamin K1, with the primary difference being its molecular weight.

Stable isotope labeling generally does not significantly alter molecular properties such as

solubility, boiling point, or chromatographic retention time under typical conditions.

Table 1: Physicochemical Properties of Vitamin K1 and Vitamin K1-d3

Vitamin K1 Vitamin K1-d3
Property . . Reference
(Phylloquinone) (Phylloquinone-d3)
Molecular Formula C31H4602 C31H43D302
Molecular Weight 450.70 g/mol 453.71 g/mol
) o Yellow, viscous liquid
Appearance Yellow, viscous liquid )
(inferred)
Solubility Fat-soluble Fat-soluble (inferred)
_ ~0.984 g/mL at 25 °C
Density 0.984 g/mL at 25 °C ]
(inferred)
Flash Point >110°C > 110 °C (inferred)

Spectroscopic Data

Mass Spectrometry (MS): In mass spectrometry, Vitamin K1-d3 is distinguished by its
molecular ion peak, which is 3 mass units higher than that of unlabeled Vitamin K1. For
example, in LC-MS analysis, while Vitamin K1 is detected at an m/z of 451.41 [M+H]*, Vitamin
K1-d3 would be expected at an m/z of approximately 454.4. This mass shift is the basis for its
use as an internal standard in isotope dilution assays.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: In tH NMR spectroscopy of Vitamin K1,
the methyl group protons on the naphthoquinone ring typically appear as a singlet around &
2.18 ppm. For Vitamin K1-d3, this singlet would be absent due to the replacement of protons
with deuterium, providing a clear spectroscopic confirmation of the labeling.

Biological Role and Signaling Pathways

Vitamin K1-d3 follows the same metabolic and signaling pathways as endogenous Vitamin K1.
Its primary biological function is to act as a cofactor for the enzyme gamma-glutamyl
carboxylase (GGCX). This enzyme catalyzes the post-translational carboxylation of specific
glutamate (Glu) residues into gamma-carboxyglutamate (Gla) residues on a set of proteins
known as Gla-proteins. This carboxylation is essential for their biological activity, enabling them
to bind calcium ions.

Key processes involving Vitamin K include:
e Blood Coagulation: Activation of clotting factors Il (prothrombin), VII, IX, and X in the liver.
* Bone Metabolism: Carboxylation of osteocalcin, a protein involved in bone mineralization.

o Cardiovascular Health: Activation of Matrix Gla Protein (MGP), which helps prevent vascular

calcification.

The mechanism is governed by the Vitamin K cycle, a salvage pathway that regenerates the
active form of Vitamin K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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